Cas no 834869-39-5 (Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-)

• Product Name: Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
• CAS No: 834869-39-5
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 670967
• PubChem ID: 21027699
• Update Time: 2025-04-19

Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
• 2-[2-(oxan-2-yloxy)ethoxy]benzoic acid
• 2-{2-[(Oxan-2-yl)oxy]ethoxy}benzoic acid
• SCHEMBL871773
• 2-[2-(tetrahydro-2H-pyran-2-yloxy)ethoxy]benzoic acid
• A1-05326
• 834869-39-5
• DTXSID60610245
• MLXFTSJJXMUPAP-UHFFFAOYSA-N

• Inchi： 1S/C14H18O5/c15-14(16)11-5-1-2-6-12(11)17-9-10-19-13-7-3-4-8-18-13/h1-2,5-6,13H,3-4,7-10H2,(H,15,16)
• InChI Key： MLXFTSJJXMUPAP-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCCOC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 266.11542367g/mol
• Monoisotopic Mass: 266.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65Ų